Cas no 22479-78-3 (4-(4-Nitrophenoxy)phenol)

• Product Name: 4-(4-Nitrophenoxy)phenol
• CAS No: 22479-78-3
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD00225451
• CID: 282684
• PubChem ID: 152450
• Update Time: 2025-11-02

4-(4-Nitrophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(4-nitrophenoxy)-
• 4-(4-NITROPHENOXY)PHENOL
• 4,4'-hydroxynitrodiphenylether
• 4-hydroxy-4'-nitrodiphenyloxide
• 4'-nitro-4-hydroxydiphenyl ether
• 4-Npop
• 4-(4-Nitro-phenoxy)-phenol
• MFCD00225451
• 1-(4-Hydroxyphenoxy)-4-nitrobenzene
• DCCDSAOUQRQDEL-UHFFFAOYSA-N
• SCHEMBL114616
• AKOS003363500
• 4-hydroxy-4'-nitrodiphenyl ether
• Oprea1_306481
• p-(p-Nitrophenoxy)phenol
• Oprea1_147818
• 22479-78-3
• 4-(4-nitrophenoxy)-phenol
• Phenol, 4-(4-nitrophenoxy)-
• DTXSID60177005
• A1-25441
• CS-0206113
• SY296638
• BS-28218
• 4-(4-Nitrophenoxy)phenol

• MDL： MFCD00225451
• Inchi： 1S/C12H9NO4/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16/h1-8,14H
• InChI Key： DCCDSAOUQRQDEL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.05300
• Monoisotopic Mass: 231.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.357
• Boiling Point: 382.1°Cat760mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.636
• PSA: 75.28000
• LogP: 3.61590

Additional information on 4-(4-Nitrophenoxy)phenol

4-(4-Nitrophenoxy)phenol (CAS 22479-78-3): A Comprehensive Technical Overview

4-(4-Nitrophenoxy)phenol (CAS 22479-78-3) is an important organic compound belonging to the family of nitrophenoxy phenols. This yellow crystalline solid with molecular formula C₁₂H₉NO₄ has gained significant attention in various industrial and research applications due to its unique chemical properties. The compound features both phenolic and nitro functional groups, making it a versatile intermediate in organic synthesis.

The growing interest in 4-(4-nitrophenoxy)phenol applications can be attributed to its role as a building block for more complex molecules. Recent studies highlight its potential in developing advanced materials, particularly in the field of organic electronics and photoactive compounds. Researchers are actively investigating its photophysical properties, which show promise for applications in optical materials and sensors.

From a chemical perspective, 4-(4-Nitrophenoxy)phenol structure consists of two aromatic rings connected by an oxygen bridge, with one ring bearing a hydroxyl group and the other a nitro substituent. This arrangement creates interesting electronic effects that influence the compound's reactivity. The nitrophenoxy phenol derivatives are particularly valuable in synthetic chemistry due to their ability to participate in various reactions, including nucleophilic aromatic substitutions and coupling reactions.

The synthesis of CAS 22479-78-3 typically involves the reaction of 4-nitrophenol with an appropriate phenol derivative under basic conditions. Recent advancements in green chemistry have led to improved synthetic routes that reduce environmental impact while maintaining high yields. These developments align with current industry trends toward more sustainable chemical production methods.

In material science, 4-(4-nitrophenoxy)phenol properties have shown particular promise. Its ability to form stable thin films and its interesting optical characteristics make it a candidate for organic semiconductor applications. The compound's thermal stability and solubility profile also contribute to its utility in various formulations.

The analytical characterization of 4-(4-Nitrophenoxy)phenol typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the required purity standards for different applications. Recent publications have focused on developing more sensitive analytical methods for detecting trace amounts of this compound in complex matrices.

From a commercial perspective, the market for nitrophenoxy phenol compounds has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. The compound's role as an intermediate in the synthesis of more complex molecules drives this demand. Current research trends suggest expanding applications in advanced materials and nanotechnology sectors.

Safety considerations for handling 4-(4-Nitrophenoxy)phenol include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this chemical. Storage should be in cool, dry conditions away from strong oxidizing agents to maintain stability.

Recent patent literature reveals growing interest in 4-(4-nitrophenoxy)phenol derivatives for various applications. Several patents describe its use in creating novel polymeric materials with specific optical or electronic properties. This aligns with current technological trends toward functional materials with tailored characteristics.

Environmental considerations for CAS 22479-78-3 include proper disposal methods and potential biodegradation pathways. Recent studies have examined the environmental fate of similar compounds, contributing to better understanding of their ecological impact. These findings inform best practices for handling and waste management.

The future outlook for 4-(4-Nitrophenoxy)phenol appears promising, with potential applications emerging in energy-related technologies. Its electronic properties make it interesting for organic photovoltaic research, an area receiving significant attention in renewable energy development. Continued research will likely uncover additional uses for this versatile compound.

For researchers and industry professionals seeking 4-(4-nitrophenoxy)phenol suppliers, it's important to verify product specifications and analytical certificates. The compound is available from several specialty chemical manufacturers with varying purity grades suitable for different applications. Quality control measures ensure consistency between batches.

In conclusion, 4-(4-Nitrophenoxy)phenol (CAS 22479-78-3) represents an important chemical building block with diverse applications. Its unique combination of properties continues to attract research interest across multiple disciplines. As synthetic methods improve and new applications emerge, this compound is likely to maintain its relevance in chemical research and industrial applications.